4-(Tert-butylamino)-2-(methylthio)pyrimidine-5-carboxylic acid

• Molecular Formula: C10H15N3O2S
• Molecular Weight: 241.31 g/mol
• IUPAC Name: 4-(tert-butylamino)-2-methylsulfanylpyrimidine-5-carboxylic acid
• InChI: InChI=1S/C10H15N3O2S/c1-10(2,3)13-7-6(8(14)15)5-11-9(12-7)16-4/h5H,1-4H3,(H,14,15)(H,11,12,13)
• InChI Key: QCYCXACNJWFDPP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC1=NC(=NC=C1C(=O)O)SC

Description

4-(Tert-butylamino)-2-(methylthio)pyrimidine-5-carboxylic acid is a useful research compound. Its molecular formula is C10H15N3O2S and its molecular weight is 241.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a round-bottomed flask ethyl 4-(tert-butylamino)-2-(methylthio)pyrimidine-5-carboxylate (3.2 g, 11.88 mmol) was dissolved in ethanol (40 mL) followed by the addition of 1M aqueous sodium hydroxide solution (35.6 mL, 35.6 mmol). The resulting mixture was stirred overnight at room temperature and then the solvent was evaporated under reduced pressure. After that 2M aqueous citric acid solution (35.6 mL, 71.3 mmol) was slowly added and the resulting mixture was stirred for 0.5 h at room temperature. The suspension was filtered and the solids were washed twice with water (2×50 mL) and then dried in a vacuum oven at 45° C. overnight to afford 4-(tert-butylamino)-2-(methylthio)pyrimidine-5-carboxylic acid (2.83 g, 11.73 mmol, 99% yield). MS (ESI) m/z 242.3 [M+1]+.